Cas no 19412-55-6 ( )

  structure
  structure
Product Name: 
CAS No:19412-55-6
MF:C8H16N2S
MW:172.291040420532
CID:908094
PubChem ID:426592
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N'-cyclohexyl-2-sulfanylethanimidamide
    • AC1L8HU3
    • AG-E-41895
    • CTK4E1444
    • N-Cyclohexyl-2-mercaptoethanimidamide
    • NSC194315
    • N-cyclohexyl-2-sulfanylethanimidamide
    • 19412-55-6
    • PBD75GL2PH
    • CHEMBL3304083
    • WR-197511
    • DTXSID90173030
    • Ethanimidamide, N-cyclohexyl-2-mercapto
    • NSC 194315
    • N-cyclohexyl-2-sulfanyl-acetamidine
    • 90379-57-0
    •  
    • Inchi: 1S/C8H16N2S/c9-8(6-11)10-7-4-2-1-3-5-7/h7,11H,1-6H2,(H2,9,10)
    • InChI Key: UDMDKPGFWRRBIN-UHFFFAOYSA-N
    • SMILES: SC/C(/N)=N\C1CCCCC1

Computed Properties

  • Exact Mass: 172.10358
  • Monoisotopic Mass: 172.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 38.38
  • LogP: 3.10840
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